Cas no 1253790-82-7 (Methyl 3-hydroxy-2-(2-oxoethyl)benzoate)

• Product Name: Methyl 3-hydroxy-2-(2-oxoethyl)benzoate
• CAS No: 1253790-82-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1218096
• PubChem ID: 57702249
• Update Time: 2025-04-20

Methyl 3-hydroxy-2-(2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-(2-oxoethyl)benzoate
• 1253790-82-7
• SCHEMBL13851543
• A898602

• Inchi： 1S/C10H10O4/c1-14-10(13)8-3-2-4-9(12)7(8)5-6-11/h2-4,6,12H,5H2,1H3
• InChI Key： DGKSCKOTXXRELJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(=O)OC)=C1CC=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),